Cas no 110122-99-1 (Phenol, 3-[(3-methylbutyl)amino]-)
![Phenol, 3-[(3-methylbutyl)amino]- structure](https://www.kuujia.com/scimg/cas/110122-99-1x500.png)
110122-99-1 structure
Product name:Phenol, 3-[(3-methylbutyl)amino]-
Phenol, 3-[(3-methylbutyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 3-[(3-methylbutyl)amino]-
- 3-(3-methylbutylamino)phenol
- SCHEMBL8090903
- DTXSID70454213
- CYHHXZCPTKEZMC-UHFFFAOYSA-N
- 110122-99-1
-
- Inchi: InChI=1S/C11H17NO/c1-9(2)6-7-12-10-4-3-5-11(13)8-10/h3-5,8-9,12-13H,6-7H2,1-2H3
- InChI Key: CYHHXZCPTKEZMC-UHFFFAOYSA-N
- SMILES: CC(C)CCNC1=CC(=CC=C1)O
Computed Properties
- Exact Mass: 179.131014166g/mol
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 32.3Ų
Phenol, 3-[(3-methylbutyl)amino]- Related Literature
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Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
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2. Book reviews
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Jin Wang,XueQiong Su,PengXiang Zhao,DongWen Gao,RuiXiang Chen,Li Wang Anal. Methods, 2021,13, 5509-5515
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Junjun Su,Xin Wen,Weiping Chen,Yang Miao,Fenghong Li,Yue Wang New J. Chem., 2018,42, 5005-5013
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Teis Joranger,Jens V. Kildgaard,Solvejg Jørgensen,Jonas Elm,Kurt V. Mikkelsen Phys. Chem. Chem. Phys., 2019,21, 17274-17287
110122-99-1 (Phenol, 3-[(3-methylbutyl)amino]-) Related Products
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